Cas no 21323-08-0 (1,4-Piperazinediamine,N1,N4-bis[(4-chloro-3-nitrophenyl)methylene]-)
![1,4-Piperazinediamine,N1,N4-bis[(4-chloro-3-nitrophenyl)methylene]- structure](https://www.kuujia.com/scimg/cas/21323-08-0x500.png)
21323-08-0 structure
Product name:1,4-Piperazinediamine,N1,N4-bis[(4-chloro-3-nitrophenyl)methylene]-
1,4-Piperazinediamine,N1,N4-bis[(4-chloro-3-nitrophenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Piperazinediamine,N1,N4-bis[(4-chloro-3-nitrophenyl)methylene]-
- 21323-08-0
- N,N'-(Piperazine-1,4-diyl)bis[1-(4-chloro-3-nitrophenyl)methanimine]
- DTXSID70943859
-
- Inchi: InChI=1S/C18H16Cl2N6O4/c19-15-3-1-13(9-17(15)25(27)28)11-21-23-5-7-24(8-6-23)22-12-14-2-4-16(20)18(10-14)26(29)30/h1-4,9-12H,5-8H2/b21-11+,22-12+
- InChI Key: BUMHDHHMVGTQLX-XHQRYOPUSA-N
- SMILES: O=[N+](C1=CC(/C=N/N2CCN(/N=C/C3=CC=C(Cl)C([N+]([O-])=O)=C3)CC2)=CC=C1Cl)[O-]
Computed Properties
- Exact Mass: 450.06128
- Monoisotopic Mass: 450.061008
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 606
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 4.7
- Topological Polar Surface Area: 123
Experimental Properties
- Density: 1.51
- Boiling Point: 660.5°C at 760 mmHg
- Flash Point: 353.3°C
- Refractive Index: 1.681
- PSA: 117.48
- LogP: 4.71760
1,4-Piperazinediamine,N1,N4-bis[(4-chloro-3-nitrophenyl)methylene]- Related Literature
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
-
Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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